Cas no 2680690-65-5 (3-cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: 3-cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2680690-65-5
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5652651
• PubChem ID: 165918874
• Update Time: 2025-10-30

3-cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274991
• 2680690-65-5
• 3-cyclopropyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• 3-cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C11H17NO4/c1-2-5-16-11(15)12-7-9(6-10(13)14)8-3-4-8/h2,8-9H,1,3-7H2,(H,12,15)(H,13,14)
• InChI Key： LUTQQSOKBBWOKO-UHFFFAOYSA-N
• SMILES： OC(CC(CNC(=O)OCC=C)C1CC1)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

3-Cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic Acid (CAS No. 2680690-65-5): A Comprehensive Overview

3-cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid, identified by the CAS number 2680690-65-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its cyclopropyl and enol ester functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound make it a promising candidate for further investigation, particularly in the context of its pharmacological properties and synthetic utility.

The chemical structure of 3-cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid consists of a four-carbon chain with a cyclopropyl substituent at the third carbon and an enol ester group at the fourth carbon. The presence of these functional groups imparts unique reactivity and binding properties, making it a valuable scaffold for medicinal chemistry investigations. The enol ester moiety, in particular, is known for its ability to participate in hydrogen bonding interactions, which can be crucial for the design of molecules with enhanced binding affinity to biological targets.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. The structural motif of 3-cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid aligns well with several pharmacophores that have shown promise in preclinical and clinical studies. For instance, the cyclopropyl group is frequently found in bioactive molecules due to its ability to occupy hydrophobic pockets within protein binding sites. Additionally, the enol ester functionality can serve as a hinge binder, facilitating interactions with key residues in target proteins.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The presence of both a cyclopropyl ring and an enol ester provides multiple points of modification, allowing chemists to explore diverse structural variations. This flexibility is particularly valuable in drug discovery pipelines, where iterative optimization is often required to achieve desired pharmacological profiles. Recent advances in synthetic methodologies have further enhanced the accessibility of such scaffolds, enabling rapid exploration of chemical space.

The pharmacological potential of 3-cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has been explored in several contexts. Initial studies have suggested that this compound may exhibit inhibitory activity against specific enzymes or receptors implicated in various pathological conditions. For example, its structural features are reminiscent of known inhibitors targeting kinases and other enzyme families involved in signal transduction pathways. These pathways are frequently dysregulated in diseases such as cancer, inflammation, and neurodegeneration, making them attractive therapeutic targets.

In addition to its potential as an enzyme inhibitor, 3-cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid may also serve as a precursor for the development of prodrugs. Prodrugs are designed to enhance solubility or stability while being converted into active therapeutic agents within the body. The enol ester group can be readily hydrolyzed under physiological conditions, releasing the active moiety and allowing for targeted delivery to sites of action. This approach has been successfully employed in numerous drug formulations to improve bioavailability and reduce side effects.

The synthesis of 3-cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid presents several challenges due to its complex structural features. However, recent developments in organic synthesis have provided new tools for constructing such molecules efficiently. Catalytic methods, including transition metal-catalyzed reactions and enzymatic transformations, have enabled the introduction of functional groups with high precision and yield. These advances have not only simplified synthetic routes but also opened up new possibilities for molecular diversification.

The use of computational methods has also played a crucial role in the study of this compound. Molecular modeling techniques allow researchers to predict binding interactions between 3-cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid and biological targets with high accuracy. These predictions can guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity. Furthermore, virtual screening algorithms can rapidly sift through large libraries of compounds to identify promising candidates for further investigation.

In conclusion, 3-cyclopropyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2680690-65-5) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to expand and synthetic methodologies evolve, compounds like this one will undoubtedly play an increasingly important role in shaping the future of medicine.